Cas no 1797967-28-2 (2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide)

• Product Name: 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide
• CAS No: 1797967-28-2
• MF: C₁₆H₁₇F₂NO₅S
• MW: 373.371690511703
• CID: 5373320
• Update Time: 2025-05-19

2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethylsulfonyl)-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzamide
• 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide

• Inchi： 1S/C16H17F2NO5S/c1-23-9-7-19(10-12-6-8-24-11-12)15(20)13-4-2-3-5-14(13)25(21,22)16(17)18/h2-6,8,11,16H,7,9-10H2,1H3
• InChI Key： JCSMREGOSYZHDG-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CCOC)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

Additional information on 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide

Introduction to 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide (CAS No. 1797967-28-2)

2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide, identified by its CAS number 1797967-28-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a difluoromethanesulfonyl moiety, an aromatic benzamide core, and an N-substituted furan ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide encompasses several key elements that contribute to its potential biological activity. The difluoromethanesulfonyl group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the design of small-molecule drugs. Additionally, the benzamide moiety is a common pharmacophore found in numerous therapeutic agents, exhibiting properties that can modulate various biological pathways. The presence of the furan-3-yl substituent further diversifies the chemical landscape, offering opportunities for selective interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. The difluoromethanesulfonyl group in particular has been extensively studied for its role in enhancing the potency and selectivity of drug candidates. This has led to its incorporation into a wide range of pharmaceuticals, including those targeting cancer, inflammation, and infectious diseases.

The benzamide core of 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide is another critical component that contributes to its potential therapeutic applications. Benzamides are known for their ability to interact with various enzymes and receptors, making them valuable tools in drug design. For instance, they have been shown to modulate the activity of proteases, which are often implicated in disease processes such as cancer and inflammation. The N-substituted furan ring adds an additional layer of complexity, providing a scaffold for further chemical modifications that could enhance biological activity.

The synthesis of 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the difluoromethanesulfonyl group typically requires specialized reagents and conditions to achieve regioselective sulfonylation. Similarly, the attachment of the furan-3-yl substituent necessitates careful consideration of reaction pathways to minimize side products. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with high precision.

The potential biological activity of 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide has prompted researchers to investigate its interactions with various biological targets. Initial studies have suggested that this compound may exhibit properties relevant to anti-inflammatory and anticancer therapies. The ability of the benzamide core to modulate enzyme activity suggests potential applications in treating conditions such as rheumatoid arthritis and certain types of cancer. Additionally, the presence of fluorine atoms may contribute to enhanced drug-like properties, making this compound a promising candidate for further development.

In conclusion, 2-difluoromethanesulfonyl-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)benzamide (CAS No. 1797967-28-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including the difluoromethanesulfonyl, benzamide, and furan-3-yl moieties, make it a versatile scaffold for drug discovery. As research continues to uncover new applications for fluorinated compounds and benzamide-based therapeutics, compounds like this one are likely to play an increasingly important role in the development of next-generation medications.